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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo delivery of Ripk1-IN-16, a

potent and orally active inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1). The

methodologies outlined below are intended for use in murine models to investigate the

therapeutic potential of Ripk1-IN-16 in inflammatory and cell death-mediated pathologies.

Introduction to Ripk1-IN-16
Receptor-Interacting Protein Kinase 1 (RIPK1) is a critical regulator of cellular signaling

pathways that control inflammation, apoptosis, and necroptosis.[1][2][3][4][5] Dysregulation of

RIPK1 activity has been implicated in a variety of diseases, including systemic inflammatory

response syndrome (SIRS), sepsis, and neurodegenerative disorders.[6][7][8] Ripk1-IN-16 is a

small molecule inhibitor that specifically targets the kinase activity of RIPK1, thereby blocking

downstream signaling cascades that lead to inflammation and programmed cell death.[9] Its

oral bioavailability makes it a valuable tool for in vivo studies in mice.[9]

Signaling Pathway of RIPK1
RIPK1 acts as a central node in multiple signaling pathways, most notably downstream of the

tumor necrosis factor receptor 1 (TNFR1). Upon TNF-α binding, RIPK1 is recruited to the

receptor complex and can initiate either pro-survival signals through NF-κB activation or pro-

death signals through the formation of apoptotic or necroptotic complexes. The kinase activity

of RIPK1 is essential for the induction of necroptosis, a form of programmed necrosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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